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Compound of Interest

Methyl 2-hydroxy-3-
Compound Name:
phenylpropanoate

Cat. No.: B079360

An in-depth analysis of the substance associated with CAS number 27000-00-6 reveals a
significant ambiguity that prevents the creation of a singular, definitive technical guide on its
safety and handling. This CAS number does not identify a specific, discrete chemical
compound but is instead linked to a polymer, specifically "Formaldehyde, polymer with
ethenylbenzene". The properties and hazards of a polymer can vary considerably based on
factors such as its molecular weight distribution, the presence of unreacted monomers, and any
additives present.

Therefore, this guide will address the general safety and handling considerations for
formaldehyde-styrene copolymers, while emphasizing that a specific Safety Data Sheet (SDS)
for the particular product being used should always be consulted for detailed and accurate
information.

Chemical Identification and Physical Properties

The substance identified by CAS number 27000-00-6 is a copolymer of formaldehyde and
ethenylbenzene (styrene).

Table 1: General Physical and Chemical Properties
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Property Value

CAS Number 27000-00-6

Formaldehyde, polymer with ethenylbenzene;

Synonyms )
Styrene, polymer with formaldehyde
Appearance Varies; typically a solid
od May have a characteristic aromatic odor due to
or
residual styrene
Solubility Generally insoluble in water

Hazard Identification and Toxicological Data

The primary hazards associated with formaldehyde-styrene copolymers are related to the
potential presence of residual monomers, namely formaldehyde and styrene, both of which are
classified as hazardous.

Table 2: Hazard Classification of Residual Monomers

Substance CAS Number Hazard Classification

Carcinogen, Acute Toxicant,
Formaldehyde 50-00-0 Skin and Respiratory

Sensitizer

Flammable Liquid, Skin and
Styrene 100-42-5 Eye Irritant, Suspected
Carcinogen

Toxicological Summary:

The toxicity of the polymer itself is generally low. However, the presence of unreacted

monomers is a significant concern.

o Formaldehyde: A known human carcinogen, it can also cause irritation to the eyes, nose,
and throat, as well as skin sensitization and allergic reactions.
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» Styrene: Can cause irritation to the skin, eyes, and respiratory tract. Chronic exposure may
affect the central nervous system.

Due to the variability of the polymer, specific quantitative toxicological data such as LD50
values are not broadly available for CAS number 27000-00-6. Researchers should refer to the
SDS provided by the manufacturer for any available data on the specific product.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage are crucial to minimize exposure to potentially harmful residual

monomers.

Table 3: Recommended Handling and Storage Procedures

Aspect Recommendation

Handle in a well-ventilated area or with local

Ventilation o
exhaust ventilation.
Store in a cool, dry, well-ventilated area away
Storage from incompatible materials such as strong
oxidizing agents.
] Avoid creating dust. Use non-sparking tools if
Handling

the material is a fine powder.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is dependent on the specific handling conditions and the
potential for exposure.

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

First-Aid Measures

In case of exposure, the following first-aid measures should be taken.
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Table 4: First-Aid Procedures

Exposure Route First-Aid Measure

) Move the person to fresh air. If not breathing,
Inhalation ] o o ) ]
give artificial respiration. Seek medical attention.

. Wash off with soap and plenty of water. Seek
Skin Contact . L
medical attention if irritation develops.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Fire-Fighting Measures and Accidental Release

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic gases such as carbon monoxide, carbon
dioxide, and aromatic hydrocarbons.

Accidental Release:
o Personal Precautions: Wear appropriate PPE. Avoid breathing dust or vapors.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Sweep up and shovel. Keep in suitable, closed containers for
disposal.
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Accidental Release Response

Don Appropriate
PPE

Clean Up Spill Dispose of Waste

Evacuate Area (Sweep/Shovel) in Accordance with Regulations

Contain Spill

Click to download full resolution via product page
Caption: Logical flow for responding to an accidental release.

Experimental Protocols

Detailed experimental protocols for safety testing of this specific polymer are not readily
available in public literature due to the proprietary nature of many industrial chemicals and the
variability of the product. However, a general protocol for assessing skin irritation potential,
adapted from OECD Guideline 404, is provided as an example.

Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

o Preparation of Test Substance: If the polymer is a solid, it should be tested as a fine powder.
If it is a liquid, it should be applied directly.

o Tissue Culture: Reconstructed human epidermis tissues are cultured to the appropriate
stage for testing.

o Application: A sufficient amount of the test substance is applied topically to the surface of the
epidermis tissue.

¢ Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).
e Rinsing: After incubation, the test substance is thoroughly rinsed from the tissue surface.

e Post-Incubation: The tissues are transferred to fresh medium and incubated for a further
period (e.g., 42 hours).

 Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT
assay, which measures the reduction of a yellow tetrazolium salt to a purple formazan
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product by metabolically active cells.

» Data Analysis: The viability of the treated tissues is compared to that of negative controls. A
reduction in viability below a certain threshold (e.g., 50%) is indicative of skin irritation
potential.

Caption: Generalized workflow for an in vitro skin irritation test.

Disclaimer: This document provides a general overview and is not a substitute for a
manufacturer-specific Safety Data Sheet (SDS). Always consult the SDS for the particular
material you are using before handling.

 To cite this document: BenchChem. [CAS number 27000-00-6 chemical safety and
handling.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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